2-[(4-fluorophenyl)methyl]-N-(1,3-thiazol-4-ylmethyl)pyrrolidine-1-carboxamide

• IUPAC Name: 2-[(4-fluorophenyl)methyl]-N-(1,3-thiazol-4-ylmethyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C16H18FN3OS/c17-13-5-3-12(4-6-13)8-15-2-1-7-20(15)16(21)18-9-14-10-22-11-19-14/h3-6,10-11,15H,1-2,7-9H2,(H,18,21)
• InChI Key: ZKRVFGRTBKTDHO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)NCC2=CSC=N2)CC3=CC=C(C=C3)F
• Molecular Formula: C16H18FN3OS
• Molecular Weight: 319.4 g/mol

Description

2-[(4-fluorophenyl)methyl]-N-(1,3-thiazol-4-ylmethyl)pyrrolidine-1-carboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a type of pyrrolidine carboxamide, which is a class of compounds that have been found to have various biological activities. In

Mechanism of Action

The mechanism of action of 2-[(4-fluorophenyl)methyl]-N-(1,3-thiazol-4-ylmethyl)pyrrolidine-1-carboxamide is not fully understood. However, it has been proposed that this compound acts as a modulator of the dopamine system by inhibiting the reuptake of dopamine and increasing the release of dopamine in the brain. Additionally, this compound has been found to have potential as an inhibitor of cancer cell growth, although the exact mechanism of action is not yet fully understood.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(4-fluorophenyl)methyl]-N-(1,3-thiazol-4-ylmethyl)pyrrolidine-1-carboxamide have been studied in various preclinical models. In animal studies, this compound has been found to increase dopamine levels in the brain, which may have implications for the treatment of certain neurological disorders. Additionally, this compound has been found to have potential as an anticancer agent, with studies showing inhibition of cancer cell growth in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-fluorophenyl)methyl]-N-(1,3-thiazol-4-ylmethyl)pyrrolidine-1-carboxamide in lab experiments is its potential as a modulator of the dopamine system. Additionally, this compound has been found to have potential as an anticancer agent, which may have implications for cancer research. However, one of the limitations of using this compound is the lack of understanding of its mechanism of action, which may hinder further research in this area.

Future Directions

There are several potential future directions for research on 2-[(4-fluorophenyl)methyl]-N-(1,3-thiazol-4-ylmethyl)pyrrolidine-1-carboxamide. One area of research is in the development of more potent and selective compounds that can modulate the dopamine system with fewer side effects. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential as an anticancer agent. Finally, research is needed to explore the potential applications of this compound in other areas of scientific research.

Synthesis Methods

The synthesis of 2-[(4-fluorophenyl)methyl]-N-(1,3-thiazol-4-ylmethyl)pyrrolidine-1-carboxamide has been described in the literature. One of the most commonly used methods involves the reaction of 4-fluorobenzylamine with 1,3-thiazol-4-ylmethylpyrrolidine-1-carboxylic acid, followed by the addition of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to facilitate the formation of the carboxamide bond.

Scientific Research Applications

2-[(4-fluorophenyl)methyl]-N-(1,3-thiazol-4-ylmethyl)pyrrolidine-1-carboxamide has been studied for its potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where this compound has been found to have potential as a modulator of the dopamine system. Additionally, this compound has been studied for its potential as an anticancer agent, with promising results in preclinical studies.